Cas no 91331-86-1 (1-(4-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine)

• Product Name: 1-(4-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine
• CAS No: 91331-86-1
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD02091541
• CID: 803478
• PubChem ID: 5155686
• Update Time: 2025-10-13

1-(4-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine
• 1-(4-METHOXYPHENYL)-3-METHYL-1H-PYRAZOL-5-YLAMINE
• 1H-Pyrazol-5-amine,1-(4-methoxyphenyl)-3-methyl-
• 2-(4-methoxyphenyl)-5-methylpyrazol-3-amine
• 1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine(SALTDATA: FREE)
• F3375-2004
• SR-01000307366
• 1-(4-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine, AldrichCPR
• HMS1697M07
• 91331-86-1
• BDBM63517
• AM9937
• CS-0237740
• 2-(4-Methoxy-phenyl)-5-methyl-2H-pyrazol-3-ylamine
• 2-(4-methoxyphenyl)-5-methyl-pyrazol-3-amine
• SR-01000307366-1
• SMR000290812
• YQSZHCXCUDINAM-UHFFFAOYSA-N
• AKOS000275033
• 2-(4-methoxyphenyl)-5-methyl-3-pyrazolamine
• MFCD02091541
• SCHEMBL11323614
• EN300-186659
• DTXSID10408977
• FT-0678728
• [2-(4-methoxyphenyl)-5-methyl-pyrazol-3-yl]amine
• J-503352
• cid_5155686
• MLS000718544
• CHEMBL1572671
• 8X-0802
• HMS2698L05
• DB-028242
• ALBB-012544
• STK234825
• 1H-pyrazol-5-amine, 1-(4-methoxyphenyl)-3-methyl-, hydrochloride
• BBL038174

• MDL： MFCD02091541
• Inchi： 1S/C11H13N3O/c1-8-7-11(12)14(13-8)9-3-5-10(15-2)6-4-9/h3-7H,12H2,1-2H3
• InChI Key： YQSZHCXCUDINAM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C(=CC(C)=N1)N

Computed Properties

• Exact Mass: 203.10600
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 369.3°Cat760mmHg
• Flash Point: 177.1°C
• Refractive Index: 1.6
• PSA: 53.07000
• LogP: 2.35270

1-(4-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(4-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 1-(4-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine (CAS No. 91331-86-1)

1-(4-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine, with the CAS number 91331-86-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and methoxyphenyl substitution, is often explored for its potential biological activities. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in drug discovery and material science.

The structural features of 1-(4-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine include a methoxy group attached to a phenyl ring, which enhances its electron-donating properties and solubility in organic solvents. This makes it a versatile intermediate for synthesizing more complex molecules. Recent studies have highlighted its applicability in developing antioxidant and anti-inflammatory agents, aligning with the growing demand for novel therapeutic compounds in the healthcare sector.

In the context of green chemistry, CAS 91331-86-1 has been investigated for its potential in sustainable synthesis routes. With increasing environmental concerns, researchers are focusing on eco-friendly methodologies to produce such intermediates. The compound’s compatibility with catalytic processes and microwave-assisted reactions has been a topic of interest, addressing the need for energy-efficient chemical production.

Another area of exploration for 1-(4-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine is its role in agrochemical formulations. The pyrazole moiety is known for its herbicidal and fungicidal properties, making this compound a candidate for developing next-generation crop protection agents. This aligns with the global push toward sustainable agriculture and reduced reliance on traditional pesticides.

From a commercial perspective, the demand for high-purity 91331-86-1 has risen due to its utility in custom synthesis and contract manufacturing. Suppliers and manufacturers emphasize stringent quality control to meet the specifications required for research and industrial applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure the compound’s purity and structural integrity.

In summary, 1-(4-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine (CAS 91331-86-1) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its structural versatility and compatibility with modern synthetic methodologies make it a valuable asset in scientific and industrial settings. As research progresses, this compound is likely to play an even more significant role in addressing contemporary challenges in health and sustainability.